Cas no 465-29-2 (Bicyclo[2.2.1]heptane-2,3-dione, 1,7,7-trimethyl-)

• Product Name: Bicyclo[2.2.1]heptane-2,3-dione, 1,7,7-trimethyl-
• CAS No: 465-29-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 324124
• Update Time: 2026-05-14

Bicyclo[2.2.1]heptane-2,3-dione, 1,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,3-dione, 1,7,7-trimethyl-
• DL-CAMPHORQUINONE
• 1,7,7-trimethylbicyclo[2.2.1]heptane-2,3-dione
• 2,3-BORNANEDIONE
• 2,3-norbornanedione
• bornane-2,3-dione
• CAMPHOREQUINONE
• Camphorquinon
• CAMPHORQUINONE
• DL-CAMPHOROQUINONE
• RAC-CAMPHORQUINONE
• 1,7,7-trimethyl-bicyclo[2.2.1]heptane-3-dione
• camphoroquinone

• Inchi： 1S/C10H14O2/c1-9(2)6-4-5-10(9,3)8(12)7(6)11/h6H,4-5H2,1-3H3
• InChI Key： VNQXSTWCDUXYEZ-UHFFFAOYSA-N
• SMILES： O=C1C(=O)C2(C)CCC1C2(C)C

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.0060 (rough estimate)
• Melting Point: 197-203 °C(lit.)
• Boiling Point: 254.44°C (rough estimate)
• Refractive Index: 1.4778 (estimate)
• PSA: 34.14000
• LogP: 1.58070

Bicyclo[2.2.1]heptane-2,3-dione, 1,7,7-trimethyl- Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids